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Compound of Interest

Compound Name:
(R)-(+)-1-(4-

Methoxyphenyl)ethylamine

Cat. No.: B152096 Get Quote

An In-depth Technical Guide to the Safety and Handling of (R)-(+)-1-(4-
Methoxyphenyl)ethylamine

This guide provides comprehensive safety and handling information for (R)-(+)-1-(4-
Methoxyphenyl)ethylamine, intended for researchers, scientists, and professionals in drug

development. The following sections detail the hazards, protective measures, emergency

procedures, and relevant experimental protocols associated with this compound.

Hazard Identification and Classification
(R)-(+)-1-(4-Methoxyphenyl)ethylamine is classified as a hazardous substance. It is harmful if

swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.[1]

[2] It may also cause an allergic skin reaction and is harmful to aquatic life with long-lasting

effects.[3]

GHS Classification:

Acute Toxicity, Oral (Category 4)[1][3]

Skin Corrosion/Irritation (Category 1B)[3]

Serious Eye Damage/Eye Irritation (Category 1)[1][3]

Skin Sensitization (Category 1A)[3]
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Specific target organ toxicity — single exposure (Category 3), Respiratory system[1]

Hazardous to the aquatic environment, long-term hazard (Category 3)[3]

Quantitative Safety and Physical Data
The following table summarizes the key quantitative data for (R)-(+)-1-(4-
Methoxyphenyl)ethylamine.
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Property Value Reference

Toxicological Data

Acute Oral Toxicity (LD50, rat,

female)
> 300 - < 2000 mg/kg bw [4]

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity

(LC50)
No data available

Aquatic Toxicity (EC50,

Daphnia magna, 48h)
53 mg/L [4]

Microorganism Toxicity (EC10,

activated sludge)
120 mg/L (180 min) [4]

Physical and Chemical

Properties

Molecular Formula C₉H₁₃NO [5]

Molecular Weight 151.21 g/mol [6]

Appearance
Clear, colorless to pale yellow

liquid
[5]

Density 1.024 g/mL at 20°C [7][8]

Boiling Point 244.07 °C at 1013.25 hPa [4]

Flash Point 99.3 °C [4]

Water Solubility 10 g/L [7][8]

Partition Coefficient (log Pow) 1.568 at 25°C [4]

pH 11 (10 g/L aqueous solution) [5]

Experimental Protocols for Hazard Assessment
The following are summaries of standardized methodologies for assessing the key hazards of

(R)-(+)-1-(4-Methoxyphenyl)ethylamine.
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Skin Corrosion/Irritation Testing (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause irreversible or reversible skin damage.

Methodology:

Animal Model: A single healthy young adult albino rabbit is typically used for the initial test.

Preparation: The fur on the dorsal area of the trunk is clipped 24 hours before the test.

Application: A dose of 0.5 mL of the liquid test substance is applied to a small area

(approximately 6 cm²) of the skin and covered with a gauze patch and non-irritating tape.

Exposure: The exposure duration is typically 4 hours.

Observation: After exposure, the patch is removed, and the skin is observed for signs of

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours, and then for 14 days.

Scoring: Lesions are scored based on a standardized scale. If a corrosive effect is observed,

the test is terminated. If no corrosive effect is seen, a confirmatory test on two additional

animals may be performed.

Serious Eye Damage/Irritation Testing (Based on OECD
Guideline 405)
This test determines the potential of a substance to cause serious and potentially irreversible

damage to the eye.

Methodology:

Animal Model: A single healthy young adult albino rabbit is used for the initial test.

Pre-Test Examination: Both eyes of the animal are examined for any pre-existing irritation or

defects.

Application: A single dose of 0.1 mL of the liquid test substance is instilled into the

conjunctival sac of one eye. The other eye serves as a control. The eyelids are gently held
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together for about one second.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.

Observations are made for corneal opacity, iris lesions, and conjunctival redness and

swelling (chemosis). The observation period can be extended up to 21 days to assess the

reversibility of any effects.

Scoring: The severity of the eye lesions is scored using a standardized system. If a corrosive

or severe irritant effect is observed, no further testing is conducted. A confirmatory test may

be performed on additional animals if the initial results are not conclusive.

Safe Handling and Storage
Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[1]

An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection: Wear impervious protective clothing, including a lab coat and appropriate

gloves (e.g., nitrile rubber).

Respiratory Protection: If working outside of a fume hood or if vapors are likely to be

generated, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic

vapors/ammonia should be used.[1]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mists.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.[1]
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Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

Store locked up.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First-Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[1]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1]

Accidental Release Measures
Small Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

suitable container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent the

spill from entering drains. Notify environmental health and safety personnel.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: Thermal decomposition can produce toxic fumes of carbon monoxide,

carbon dioxide, and nitrogen oxides.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[2]

Waste Disposal
Dispose of this chemical and its container in accordance with local, state, and federal

regulations. Do not allow it to enter the environment.[1]

Visual Workflow Diagrams
The following diagrams illustrate key safety workflows for handling (R)-(+)-1-(4-
Methoxyphenyl)ethylamine.
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Safe chemical handling workflow.
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PPE selection workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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